Cas no 20923-70-0 (Heptanenitrile, 2,2-dimethyl-)

• Product Name: Heptanenitrile, 2,2-dimethyl-
• CAS No: 20923-70-0
• MF: C₉H₁₇N
• MW: 139.23798251152
• CID: 1397190
• PubChem ID: 12859569
• Update Time: 2025-04-20

Heptanenitrile, 2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Heptanenitrile, 2,2-dimethyl-
• 2,2-dimethylheptanenitrile
• SCHEMBL10916892
• 20923-70-0
• AKOS014714281
• DTXSID70511673
• ALLJXBMSGYPKEX-UHFFFAOYSA-N

• Inchi： 1S/C9H17N/c1-4-5-6-7-9(2,3)8-10/h4-7H2,1-3H3
• InChI Key： ALLJXBMSGYPKEX-UHFFFAOYSA-N
• SMILES： N#CC(C)(C)CCCCC

Computed Properties

• Exact Mass: 139.13621
• Monoisotopic Mass: 139.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79